Cas no 5555-90-8 (3-(5-Methylfuran-2-yl)acrylaldehyde)

• Product Name: 3-(5-Methylfuran-2-yl)acrylaldehyde
• CAS No: 5555-90-8
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 841764
• PubChem ID: 11434978
• Update Time: 2025-06-08

3-(5-Methylfuran-2-yl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methylfuran-2-yl)acrylaldehyde
• 3-(5-Methyl-2-furyl)prop-2-enal
• 3-(5-Methyl-2-furanyl)-2-propenal
• 3-(5-Methyl-2-furyl)acrylaldehyde
• 3-(5-Methylfuryl)acrolein
• 2-Propenal, 3-(5-methyl-2-furanyl)
• 3-(5-methylfuran-2-yl)prop-2-enal
• 2-propenal, 3-(5-methyl-2-furanyl)-
• LogP
• T5OJ B1U1VH E1
• (5-Methylfuryl)acrolein
• 1-(5-Methyl-2-furanyl)-1-propen-3-al
• 080D6QWD5V
• 2-Propenal, 3-(5-methyl-2-furanyl)-, (2E)-
• 5-Methyl-2-furanacrolein
• FEMA no. 4175
• (2E)-3-(5-Methyl-2-furanyl)-2-propenal
• AK119687
• 3-(5-Methyl-2-furyl)prop-2-enal [FHFI]
• 2-Propenal, 3-(5-methyl-2-furanyl)-, (E)-
• 5-Methylfuran-2-acrylaldehyde
• 5555-90-8
• EN300-1246668
• (E)-3-(5-methyluran-2-yl)prop-2-enal
• 1-(5-methy1-2-furanyl)-1-propen-3-al
• (E)-2-methyl-3-(5-methyl-2-furyl)prop-2-enal
• Q27236338
• 2-Furanacrolein, 5-methyl-
• trans-3-(5-methyl-2-furyl)acrolein
• DTXCID1071086
• (E)-3-(5-Methylfuran-2-yl)acrylaldehyde
• CHEBI:178981
• DTXSID101015370
• (E)-3-(5-methylfuran-2-yl)prop-2-enal
• UNII-080D6QWD5V
• (E)-3-(5-methyl-2-furyl)-2-propenal
• D70700
• AKOS016010709
• DS-5715
• CS-0186711
• 108576-22-3

• MDL： N/A
• Inchi： 1S/C8H8O2/c1-7-4-5-8(10-7)3-2-6-9/h2-6H,1H3/b3-2+
• InChI Key： XYYLGSWUPMPWLD-NSCUHMNNSA-N
• SMILES： O1C(/C=C/C=O)=CC=C1C

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.073
• Boiling Point: 226 ºC
• Flash Point: 96 ºC
• PSA: 30.21
• FEMA: 4175 | 3-(5-METHYL-2-FURYL)PROP-2-ENAL

3-(5-Methylfuran-2-yl)acrylaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on 3-(5-Methylfuran-2-yl)acrylaldehyde

Introduction to 3-(5-Methylfuran-2-yl)acrylaldehyde (CAS No. 5555-90-8)

3-(5-Methylfuran-2-yl)acrylaldehyde, with the CAS number 5555-90-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a furan ring and an acrylaldehyde moiety, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 3-(5-Methylfuran-2-yl)acrylaldehyde is C₈H₈O₂. It is a colorless to pale yellow liquid with a characteristic odor. The compound is known for its reactivity and ability to participate in a wide range of chemical reactions, including Michael additions, aldol condensations, and Diels-Alder reactions. These properties make it an essential building block in the synthesis of complex organic molecules.

In recent years, 3-(5-Methylfuran-2-yl)acrylaldehyde has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of furan-containing compounds derived from 3-(5-Methylfuran-2-yl)acrylaldehyde, which exhibited potent antiviral activity against several strains of influenza virus.

Beyond antiviral applications, 3-(5-Methylfuran-2-yl)acrylaldehyde has also shown promise in the development of anti-inflammatory drugs. A research team from the University of California, Los Angeles (UCLA) demonstrated that derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines in vitro. This finding suggests that 3-(5-Methylfuran-2-yl)acrylaldehyde-based molecules may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthetic versatility of 3-(5-Methylfuran-2-yl)acrylaldehyde extends to its use in the development of novel materials. In materials science, this compound has been utilized to create polymers with unique optical and electronic properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed conjugated polymers incorporating 3-(5-Methylfuran-2-yl)acrylaldehyde-derived units, which exhibit excellent photovoltaic performance and are being explored for use in organic solar cells.

In addition to its synthetic applications, the environmental impact of 3-(5-Methylfuran-2-yl)acrylaldehyde has been a subject of interest. A study published in Environmental Science & Technology in 2020 investigated the biodegradability and ecotoxicity of this compound. The results indicated that under certain conditions, 3-(5-Methylfuran-2-yl)acrylaldehyde can be biodegraded by microorganisms, suggesting that it may have a lower environmental impact compared to some other industrial chemicals.

The safety profile of 3-(5-Methylfuran-2-yl)acrylaldehyde is another critical aspect that has been thoroughly evaluated. According to safety data sheets (SDS), this compound should be handled with care due to its potential irritant properties. However, when proper safety measures are followed, it can be used safely in laboratory settings and industrial processes.

In conclusion, 3-(5-Methylfuran-2-yl)acrylaldehyde (CAS No. 5555-90-8) is a multifunctional compound with a wide range of applications in medicinal chemistry, materials science, and environmental research. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs, materials, and sustainable chemical processes. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.